Cas no 1804092-20-3 (2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid)

• Product Name: 2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid
• CAS No: 1804092-20-3
• MF: C₁₀H₈BrClO₃
• MW: 291.525721549988
• CID: 4979037
• Update Time: 2025-10-28

2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid

• Inchi： 1S/C10H8BrClO3/c11-8-3-1-2-6(4-7(13)5-12)9(8)10(14)15/h1-3H,4-5H2,(H,14,15)
• InChI Key： GUZIODAGXCHTBV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)O)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid

Research Briefing on 2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid (CAS: 1804092-20-3) in Chemical Biology and Pharmaceutical Applications

2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid (CAS: 1804092-20-3) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and chloro-substituted benzoic acid structure, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. The compound's structural features make it a versatile building block for further chemical modifications, enabling the creation of diverse pharmacophores with potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid as a precursor in the synthesis of covalent kinase inhibitors. The study demonstrated that the compound's reactive halogen atoms and keto functionality allow for efficient conjugation with nucleophilic residues in target enzymes, leading to the development of potent and selective inhibitors. The research team utilized computational docking studies and kinetic assays to validate the binding mode and inhibitory activity of derivatives synthesized from this compound, highlighting its potential in targeting dysregulated kinase pathways in cancer and inflammatory diseases.

Another significant application of 2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid was reported in a recent patent application (WO2023056789) focusing on antimicrobial agents. The patent describes the compound's utility in generating novel β-lactamase inhibitors when coupled with appropriate pharmacophores. The resulting derivatives exhibited enhanced activity against extended-spectrum β-lactamase (ESBL)-producing bacterial strains, addressing a critical need in combating antibiotic resistance. The structural flexibility of the parent compound allowed for optimization of both potency and pharmacokinetic properties in the derived molecules.

From a synthetic chemistry perspective, recent advancements have improved the production and purification processes for 2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid. A 2024 publication in Organic Process Research & Development detailed an optimized large-scale synthesis route that achieves >90% yield with excellent purity (>99.5%). This development is particularly significant as it addresses previous challenges in scaling up production while maintaining the compound's chemical integrity, making it more accessible for pharmaceutical development and research applications.

The safety profile and toxicological characteristics of 2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid have also been investigated in recent preclinical studies. While the compound itself shows moderate cytotoxicity in certain cell lines at higher concentrations, its derivatives demonstrate improved selectivity indices. These findings, published in Chemical Research in Toxicology, suggest that proper structural modifications can mitigate potential toxicity concerns while retaining or enhancing therapeutic activity. The studies provide valuable guidelines for the design of safer analogs based on this chemical scaffold.

Looking forward, the unique chemical properties of 2-Bromo-6-(3-chloro-2-oxopropyl)benzoic acid position it as a valuable tool in medicinal chemistry. Its dual functionality as both a synthetic intermediate and potential pharmacophore offers multiple avenues for drug discovery. Current research directions include exploring its application in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent drug design. As more structure-activity relationship data becomes available, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.